Cas no 1021032-33-6 (8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
- AKOS024493489
- 1021032-33-6
- VU0632452-1
- F5047-0333
-
- Inchi: 1S/C23H25N3O5/c27-20(17-31-19-9-5-2-6-10-19)25-13-11-23(12-14-25)21(28)26(22(29)24-23)15-16-30-18-7-3-1-4-8-18/h1-10H,11-17H2,(H,24,29)
- InChI Key: SSHNQMUZCZFMIU-UHFFFAOYSA-N
- SMILES: O=C1C2(CCN(C(COC3C=CC=CC=3)=O)CC2)NC(N1CCOC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 423.17942091g/mol
- Monoisotopic Mass: 423.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.2Ų
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5047-0333-2μmol |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-5μmol |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-10μmol |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-20μmol |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-1mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-2mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-3mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-4mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-5mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5047-0333-10mg |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021032-33-6 | 10mg |
$79.0 | 2023-09-10 |
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Comprehensive Overview of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021032-33-6)
The compound 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021032-33-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic architecture, combined with phenoxy functional groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.
One of the key features of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its heterocyclic core, which is known to enhance molecular stability and bioavailability. This property aligns with current trends in small-molecule drug development, where scientists prioritize compounds with improved pharmacokinetic profiles. The presence of phenoxyethyl and phenoxyacetyl moieties further contributes to its versatility, enabling potential applications in central nervous system (CNS) therapeutics and enzyme modulation.
In recent years, the demand for spirocyclic compounds like 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged due to their role in addressing drug resistance and multi-target therapies. This aligns with the growing focus on precision medicine and personalized treatment strategies. Additionally, the compound's CAS No. 1021032-33-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and cheminformatics studies.
The synthesis of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Its structural complexity poses challenges but also opens doors for innovation in green chemistry and sustainable synthesis. These aspects resonate with the global push toward environmentally friendly pharmaceutical production.
From a commercial perspective, CAS No. 1021032-33-6 is often listed in catalogs of specialized chemical suppliers, catering to research institutions and biotech companies. Its potential as a lead compound in drug development has spurred collaborations between academia and industry, particularly in areas like neurodegenerative diseases and inflammatory disorders. This synergy underscores the compound's value in bridging basic research and translational medicine.
In conclusion, 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural attributes and bioactivity make it a subject of ongoing investigation, with implications for next-generation pharmaceuticals and molecular design. As research progresses, this compound is likely to remain a focal point in discussions about drug discovery and chemical biology.
1021032-33-6 (8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)